2-Aminoadenosine

• IUPAC Name: (2R,3R,4S,5R)-2-(2,6-diaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C10H14N6O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H4,11,12,14,15)/t3-,5-,6-,9-/m1/s1
• InChI Key: ZDTFMPXQUSBYRL-UUOKFMHZSA-N
• Canonical SMILES: C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)CO)O)O)N)N
• Isomeric SMILES: C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N)N
• Molecular Formula: C10H14N6O4
• DSSTOX Substance ID: DTXSID001346570
• Molecular Weight: 282.26 g/mol
• CAS RN: 2096-10-8

Description

2-Aminoadenosine (2-AA) is an important metabolite of purine metabolism. It is found in many different organisms, including humans, and plays a role in a variety of physiological processes. Its chemical structure is an aminoadenosine derivative, and it is a product of the enzyme adenosine deaminase. 2-AA is an important intermediate in the purine catabolic pathway, and it has been studied extensively for its potential therapeutic applications.

Scientific Research Applications

Oligonucleotide Synthesis

2-Aminoadenosine and its derivatives play a crucial role in the synthesis of oligonucleotides. A novel approach incorporates this compound into oligonucleotides using 2-fluoroadenosine and its derivatives, which are converted to the desired this compound under normal oligonucleotide deprotection conditions (Ross et al., 1999).

Preparation of Fluoropurine Nucleosides

This compound, obtained from guanosine, is converted into 2-fluoroadenosine, a starting material for the preparation of 9(β-D-arabinofuranosyl)-2-fluoroadenine 5′-phosphate (Fludara). This conversion yields high yields of corresponding 2-fluoropurine nucleosides (Krolikiewicz & Vorbrüggen, 1994).

Influence on Cell-Free Amino Acid Incorporation

This compound impacts the capacity of polyribonucleotides to direct amino acids into protein in cell-free systems from organisms like rat liver and Escherichia coli. It inhibits polyphenylalanine synthesis directed by poly U and affects the binding of poly U to ribosomes, offering insights into the interaction of nucleosides and polyribonucleotide-directed amino acid incorporation (Maxwell et al., 1966).

DNA/RNA Hybridization

DNA decamers containing this compound were synthesized to study oligonucleotide duplexes including the 2 NH2A-T base pairs. These studies found that this compound hybrids in DNA duplexes show resistance to ribonuclease T2 or nuclease P1 digestion (Kikuchi, Taniyama, & Marumoto, 1988).

Synthesis of Stable Hybrids with RNA

2-Aminoadenine, derived from this compound, enables the synthesis of short 2'-O-allyl-oligoribonucleotide probes. These probes form very stable hybrids with complementary RNA target sequences due to the formation of three hydrogen bond 2-amino A.U base pairs (Sproat et al., 1991).

Mechanism of Action

Target of Action

2-Aminoadenosine is an adenosine analog . .

Mode of Action

As an adenosine analog, it may interact with adenosine receptors and influence their activity . .

Biochemical Pathways

It’s been found that this compound can be deaminated by adenosine deaminase , which suggests it may be involved in the purine metabolism pathway.

Result of Action

As an adenosine analog, it may have similar effects to adenosine, which is known to act as a smooth muscle vasodilator and has been shown to inhibit cancer progression . .

Future Directions

The future directions of 2-Aminoadenosine are not well-documented.

Biochemical Analysis

Biochemical Properties

2-Aminoadenosine interacts with various biomolecules in biochemical reactions. The presence of the additional amino group in this compound allows it to form three hydrogen bonds, enhancing the stability of the double helix .

Cellular Effects

It is known that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that this compound exerts its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

It is known that this compound is a part of purine metabolism, and it may interact with various enzymes or cofactors within this pathway .

Synthesis routes and methods I

Procedure details

To a 2 L stainless steel Parr bomb was added guanosine hydrate (100 g, 0.35 mol, Aldrich), hexamethyl) disilazane (320 mL, 1.52 mol, 4.4 eq.), trimethyl) silyl triflouromethanesulfonate (8.2 mL), and toluene (350 mL). The bomb was sealed and partially submerged in an oil bath (170° C.; internal T 150° C., 150 psi) for 5 days. The bomb was cooled in a dry ice/acetone bath and opened. The contents were transferred with methanol (300 mL, Note 3) to a flask and the solvent was evaporated under reduced pressure. Aqueous methanol (50%, 1.2 L) was added. The resulting brown suspension was heated to reflux for 5 h. The suspension was concentrated under reduced pressure to one half volume in order to remove most of the methanol. Water (600 mL) was added and the solution was heated to reflux, treated with charcoal (5 g) and hot filtered through Celite. The solution was allowed to cool to 25° C. The resulting precipitate was collected, washed with water (200 mL) and dried at 90° C./0.2 mmHg for 5 h to give a constant weight of 87.4 g (89%) of tan, crystalline solid; mp 247° C. (shrinks), 255° C. (dec, lit. (1) mp 250-252° C.); TLC homogenous (Rf 0.50, isopropanol-ammonium hydroxide-water 16:3:1); PMR (DMSO), δ5.73 (d, 2, 2-NH2), 5.78 (s, 1, H-1), 6.83 (br s, 2, 6NH2).

Synthesis routes and methods II

Procedure details